Chemical structure and properties of D-Galactopyranose, 2-deoxy-2-iodo-, 1,3,4,6-tetraacetate
Chemical structure and properties of D-Galactopyranose, 2-deoxy-2-iodo-, 1,3,4,6-tetraacetate
An In-Depth Technical Guide to the Chemistry and Synthetic Utility of D-Galactopyranose, 2-deoxy-2-iodo-, 1,3,4,6-tetraacetate
Executive Summary
In the rapidly evolving field of glycobiology and bioconjugation, the site-specific modification of carbohydrates is paramount for developing targeted therapeutics, vaccines, and diagnostic probes. D-Galactopyranose, 2-deoxy-2-iodo-, 1,3,4,6-tetraacetate (CAS: 1286737-83-4)—commonly referred to as 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-iodo-D-galactopyranose—serves as a highly specialized, versatile building block[1]. By leveraging the unique reactivity of the C-2 carbon-iodine bond, researchers can introduce orthogonal chemical handles (such as methallyl, amino, or nitro groups) into the galactose scaffold. This whitepaper provides a comprehensive mechanistic analysis, physicochemical profiling, and validated experimental protocols for the synthesis and downstream application of this critical intermediate.
Physicochemical Profiling & Structural Elucidation
Understanding the structural constraints of this molecule is essential for predicting its behavior in complex synthetic pathways. The molecule consists of a D-galactopyranose ring where the hydroxyl groups at C-1, C-3, C-4, and C-6 are protected by acetyl groups. The defining feature is the substitution of the C-2 hydroxyl with an iodine atom, creating a 2-deoxy-2-iodo sugar[2].
The presence of the bulky, highly polarizable iodine atom at the C-2 position significantly alters the conformational landscape of the pyranose ring compared to its natural galactose counterpart. The acetyl protecting groups ensure solubility in organic solvents while preventing unwanted side reactions during subsequent C-2 functionalization.
Table 1: Core Physicochemical Parameters
| Parameter | Value / Description |
| Chemical Name | D-Galactopyranose, 2-deoxy-2-iodo-, 1,3,4,6-tetraacetate |
| Synonyms | 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-iodo-D-galactopyranose |
| CAS Registry Number | 1286737-83-4 |
| Molecular Formula | C14H19IO9 |
| Molecular Weight | 458.20 g/mol |
| Structural Classification | Halogenated Monosaccharide Derivative |
| Primary Utility | Glycosyl donor; Precursor for C-2 radical functionalization |
Mechanistic Synthesis: The Iodoacetoxylation of Glycals
The most robust method for synthesizing 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-iodo-D-galactopyranose is the iodoacetoxylation of Tri-O-acetyl-D-galactal [3]. This reaction is a classic example of electrophilic addition to an electron-rich enol ether double bond.
Causality in Reagent Selection:
-
N-Iodosuccinimide (NIS): Acts as a mild, controlled source of electrophilic iodine ( I+ ). Unlike molecular iodine ( I2 ), NIS minimizes unwanted oxidative side reactions.
-
Acetic Acid (AcOH): Serves a dual purpose as both a proton source to activate NIS and as the nucleophile that ultimately traps the reactive intermediate[3].
-
Dichloromethane ( CH2Cl2 ): A non-polar, aprotic solvent that stabilizes the intermediate iodonium ion without competing as a nucleophile.
Mechanistic Pathway: The reaction initiates with the electrophilic attack of I+ on the C-1/C-2 double bond of the galactal, forming a cyclic iodonium ion intermediate. The stereochemistry of this intermediate is governed by the steric bulk of the adjacent C-3 acetate group. Subsequent nucleophilic attack by acetic acid occurs at the anomeric center (C-1), opening the iodonium bridge. This trans-diaxial addition yields the 2-deoxy-2-iodo-tetraacetate product.
Mechanistic pathway of glycal iodoacetoxylation via an iodonium intermediate.
Protocol 1: Step-by-Step Iodoacetoxylation Workflow
This protocol is a self-validating system; the visual cues (darkness requirement, color changes) and specific quenching steps ensure the integrity of the final product[3].
-
Preparation: In an aluminum foil-wrapped round-bottom flask (to prevent light-induced homolytic cleavage of NIS), dissolve Tri-O-acetyl-D-galactal (1.51 g, 5.55 mmol) in dry CH2Cl2 (20 mL).
-
Activation: Add Acetic Acid (AcOH) (635 μL, 11.1 mmol) to the solution. Stir for 5 minutes at room temperature under an inert argon atmosphere.
-
Electrophilic Addition: Add N-Iodosuccinimide (NIS) (2.04 g, 9.07 mmol) in one portion. The solution will adopt a characteristic tint due to iodine species.
-
Reaction Monitoring: Allow the mixture to stir in the dark for 45 minutes. Validate completion via Thin Layer Chromatography (TLC) using a 2:1 Hexane:Ethyl Acetate mobile phase. The disappearance of the starting glycal spot confirms conversion[3].
-
Quenching (Critical Step): Terminate the reaction by adding a saturated aqueous solution of sodium thiosulfate ( Na2S2O3 ). Causality: The thiosulfate reduces any unreacted electrophilic iodine or molecular iodine into highly water-soluble iodide ions ( I− ), preventing downstream oxidation of the product. Stir vigorously for 15 minutes until the organic layer is decolorized.
-
Extraction & Purification: Separate the organic layer, wash with brine, dry over anhydrous MgSO4 , and concentrate under reduced pressure. Purify via silica gel flash chromatography to isolate the syrup-like product.
Downstream Applications: Radical-Mediated C-C Bond Formation
The primary synthetic value of the C-2 iodine atom lies in its weakness as a bond ( C−I bond dissociation energy is relatively low). This makes 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-iodo-D-galactopyranose an exceptional substrate for radical-mediated carbon-carbon bond formation, such as the Keck allylation[3].
By replacing the iodine with a methallyl group, researchers can create a chemical handle that is later oxidized to a ketone. This ketone acts as an orthogonal bioorthogonal conjugation site for linking biomolecules via modified glycan residues using glycosyltransferases[3].
Radical-mediated C-C bond formation at the C-2 position via Keck allylation.
Protocol 2: Radical Allylation at the C-2 Position
This protocol utilizes toxic organotin reagents; all steps must be performed in a highly efficient fume hood.
-
Degassing (Critical Step): Dissolve the synthesized 2-iodo-galactopyranose (2.20 g, 4.80 mmol) and methallyltributylstannane (4.14 g, 12.0 mmol) in dry benzene (30 mL). Thoroughly degas the solution by bubbling argon through it for 20 minutes. Causality: Oxygen is a potent diradical that will rapidly quench the carbon-centered radical intermediate, halting the reaction.
-
Initiation: Add the radical initiator 2,2′-Azobis(2-methylpropionitrile) (AIBN) (118 mg, 0.72 mmol) in one portion. Continue degassing for an additional 5 minutes.
-
Propagation: Heat the reaction mixture to reflux (approx. 80°C) for 3 hours. At this temperature, AIBN decomposes to release nitrogen gas and two isobutyronitrile radicals, which abstract iodine to generate the C-2 galactosyl radical[3].
-
Validation: Monitor via TLC (2:1 Hexane:Ethyl Acetate). Upon completion, cool to room temperature and concentrate under reduced pressure.
-
Tin Removal: Purify the crude oil extensively via column chromatography (often requiring a fluoride wash or specialized stationary phases) to remove toxic tributyltin byproducts, yielding the pure 3-Gal derivative as a clear oil[3].
Analytical Validation & Quality Control
To ensure the trustworthiness of the synthesized 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-iodo-D-galactopyranose, rigorous analytical validation is required:
-
1H NMR Spectroscopy: The anomeric proton (H-1) will show a distinct chemical shift and coupling constant ( J1,2 ) that confirms whether the addition was predominantly alpha or beta. The H-2 proton attached to the iodine-bearing carbon will shift significantly upfield compared to an oxygen-bearing carbon.
-
Mass Spectrometry (ESI-MS): The presence of the iodine atom provides a highly characteristic isotopic pattern and a mass-to-charge ratio ( m/z ) corresponding to [M+Na]+ at approximately 481.1.
By adhering to these self-validating protocols and understanding the underlying stereoelectronic principles, researchers can reliably utilize this iodo-sugar as a cornerstone for advanced glycoconjugate drug development.
References
- Improved synthesis of UDP-2-(2-ketopropyl)galactose and a first synthesis of UDP-2-(2-ketopropyl)
- 1286737-83-4 | D-Galactopyranose, 2-deoxy-2-iodo-, 1,3,4,6-tetraacetate Source: BLDpharm URL
- 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-iodo-b-D-galactopyranose Source: ChemicalBook URL
Sources
- 1. 1286737-83-4|D-Galactopyranose, 2-deoxy-2-iodo-, 1,3,4,6-tetraacetate|BLD Pharm [bldpharm.com]
- 2. 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-iodo-b-D-galactopyranose suppliers & manufacturers in China [m.chemicalbook.com]
- 3. Improved synthesis of UDP-2-(2-ketopropyl)galactose and a first synthesis of UDP-2-(2-ketopropyl)glucose for the site-specific linking of biomolecules via modified glycan residues using glycosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
